Cas no 1261986-62-2 (2-(3-Chloro-2-methylphenyl)-4-nitrobenzoic acid)

• Product Name: 2-(3-Chloro-2-methylphenyl)-4-nitrobenzoic acid
• CAS No: 1261986-62-2
• MF: C₁₄H₁₀ClNO₄
• MW: 291.686502933502
• MDL: MFCD18320769
• CID: 2622192
• PubChem ID: 53226668
• Update Time: 2025-04-21

2-(3-Chloro-2-methylphenyl)-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-2-methylphenyl)-4-nitrobenzoic acid, 95%
• 1261986-62-2
• 2-(3-CHLORO-2-METHYLPHENYL)-4-NITROBENZOIC ACID
• MFCD18320769
• DTXSID80690286
• 3'-Chloro-2'-methyl-5-nitro[1,1'-biphenyl]-2-carboxylic acid
• 2-(3-Chloro-2-methylphenyl)-4-nitrobenzoic acid

• MDL： MFCD18320769
• Inchi： 1S/C14H10ClNO4/c1-8-10(3-2-4-13(8)15)12-7-9(16(19)20)5-6-11(12)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： NPQYFYPPAUUDNC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)C1C=C(C=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 291.0298355Da
• Monoisotopic Mass: 291.0298355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 83.1Ų